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Compound of Interest

Compound Name: Bis(2-aminophenyl) Sulfide

Cat. No.: B1348202

CAS Number: 5873-51-8

This technical guide provides a comprehensive overview of Bis(2-aminophenyl) Sulfide, also
known as 2,2'-Thiodianiline, a significant chemical intermediate. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, synthesis, and applications.

Chemical and Physical Properties

Bis(2-aminophenyl) Sulfide is a solid at room temperature.[1] It is soluble in methanol.[1] Key
physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 5873-51-8 [1112]
Molecular Formula C12H12N2S [3]
Molecular Weight 216.30 g/mol [3]
Appearance Solid [1]

Melting Point 85.0t0 89.0 °C [1][4]

Purity >98.0% (HPLC) [1][4]
Solubility Soluble in Methanol [1]

2-Aminophenyl Sulfide, 2,2'-
Synonyms Diaminodiphenyl Sulfide, 2,2'- [1][4]

Thiodianiline

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Bis(2-
aminophenyl) Sulfide.

NMR Spectroscopy

IH NMR (400 MHz, CDCls): Chemical shifts (d) are reported at 7.36 (d, J = 8.0 Hz, 1H), 7.22 (t,
J = 8.0 Hz, 2H), 7.14-7.06 (m, 3H), 6.77 (d, J = 2.0 Hz, 1H), 6.71 (dd, J = 8.0, 2.0 Hz, 1H), and
4.35 (br s, 2H).

13C NMR (100 MHz, CDCIs): Chemical shifts (&) are observed at 149.76, 138.55, 136.97,
136.36, 129.22, 126.64, 125.82, 118.89, 115.01, and 112.95.

Note: Specific IR and Mass Spectrometry data for Bis(2-aminophenyl) Sulfide (CAS 5873-51-
8) are not readily available in the public domain. The available data often pertains to the related
disulfide compound, Bis(2-aminophenyl) disulfide (CAS 1141-88-4). Researchers should
perform their own spectral analysis for confirmation.

Synthesis
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A plausible and common method for the synthesis of diaryl sulfides involves the reaction of an
aryl halide with a sulfide source. For Bis(2-aminophenyl) Sulfide, a likely synthetic route
starts from 2-nitrochlorobenzene and sodium sulfide, followed by a reduction of the nitro
groups.

Experimental Protocol: Synthesis of Bis(2-nitrophenyl)
Sulfide and Subsequent Reduction

This protocol is adapted from established methods for the synthesis of diaryl sulfides and
related compounds.[2][5]

Step 1: Synthesis of Bis(2-nitrophenyl) Sulfide

In a round-bottom flask equipped with a reflux condenser, dissolve crystalline sodium sulfide
(NazS-9H20) in 95% ethanol by heating on a steam bath.

 In a separate flask, prepare a solution of 2-nitrochlorobenzene in 95% ethanol.

o Slowly add the sodium sulfide solution to the 2-nitrochlorobenzene solution. The reaction is
exothermic and should be controlled.

o After the addition is complete, heat the mixture on a steam bath under reflux for several
hours to ensure the reaction goes to completion.

¢ Cool the reaction mixture and filter to collect the crude Bis(2-nitrophenyl) Sulfide.

e Wash the crude product with water to remove any inorganic salts, followed by a wash with
cold ethanol.

Step 2: Reduction of Bis(2-nitrophenyl) Sulfide to Bis(2-aminophenyl) Sulfide

e Suspend the crude Bis(2-nitrophenyl) Sulfide in a suitable solvent such as ethanol or acetic
acid.

e Add areducing agent, such as tin(ll) chloride in concentrated hydrochloric acid, or through
catalytic hydrogenation using a catalyst like palladium on carbon.
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« If using a chemical reducing agent, the reaction mixture is typically heated under reflux until
the reaction is complete, which can be monitored by thin-layer chromatography.

o After completion, cool the reaction mixture and neutralize it with a base (e.g., sodium
hydroxide solution) to precipitate the crude Bis(2-aminophenyl) Sulfide.

« Filter the precipitate, wash it with water, and dry it.

e The crude product can be further purified by recrystallization from a suitable solvent like
ethanol or methanol.

Purification
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Click to download full resolution via product page
Synthetic workflow for Bis(2-aminophenyl) Sulfide.

Applications in Research and Drug Development

Bis(2-aminophenyl) Sulfide serves as a valuable building block in organic synthesis,
particularly in the creation of heterocyclic compounds and polymers.

e Phenothiazine Synthesis: It is a key precursor in the synthesis of phenothiazines, a class of
compounds with a wide range of pharmacological activities, including antipsychotic,
antihistaminic, and antiemetic properties. The synthesis typically involves the cyclization of
2,2'-thiodianiline derivatives.
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e Polymer Chemistry: As a diamine monomer, it is used in the production of polyimides and
other specialty polymers.[1][4][6] These polymers often exhibit high thermal stability and
desirable mechanical properties.

o Corrosion Inhibition: Amines and sulfur-containing organic compounds are known to be
effective corrosion inhibitors for metals in various environments. While direct studies on
Bis(2-aminophenyl) Sulfide as a corrosion inhibitor are not extensively documented, its
structural motifs suggest potential applications in this area.

Currently, there is limited publicly available information on the direct biological activities of
Bis(2-aminophenyl) Sulfide itself or its involvement in specific signaling pathways. Research
has predominantly focused on its derivatives.

Safety Information

Bis(2-aminophenyl) Sulfide is classified as a hazardous substance and should be handled
with appropriate safety precautions.
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Hazard Information Details Reference
GHS Pictogram GHSO07 (Exclamation Mark) [3]
Signal Word Warning [3]

H315: Causes skin
Hazard Statements irritation.H319: Causes serious  [3][7]

eye irritation.

P264: Wash skin thoroughly
after handling.P280: Wear
protective gloves/eye
protection/face
protection.P302 + P352: IF ON
SKIN: Wash with plenty of
soap and water.P305 + P351 +
P338: IF IN EYES: Rinse

Precautionary Statements cautiously with water for [31[7]
several minutes. Remove
contact lenses, if present and
easy to do. Continue
rinsing.P332 + P313: If skin
irritation occurs: Get medical
advice/attention.P337 + P313:
If eye irritation persists: Get

medical advice/attention.

It is recommended to handle this compound in a well-ventilated area, wearing appropriate
personal protective equipment, including gloves and safety glasses.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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